molecular formula C18H16ClNO4S B8611885 2-[3-(4-Chlorophenyl)sulfonyl-2,5-dimethylindol-1-yl]acetic acid CAS No. 646514-29-6

2-[3-(4-Chlorophenyl)sulfonyl-2,5-dimethylindol-1-yl]acetic acid

Cat. No.: B8611885
CAS No.: 646514-29-6
M. Wt: 377.8 g/mol
InChI Key: SFZUWPLSLIVZMS-UHFFFAOYSA-N
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Description

2-[3-(4-Chlorophenyl)sulfonyl-2,5-dimethylindol-1-yl]acetic acid is a useful research compound. Its molecular formula is C18H16ClNO4S and its molecular weight is 377.8 g/mol. The purity is usually 95%.
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Properties

CAS No.

646514-29-6

Molecular Formula

C18H16ClNO4S

Molecular Weight

377.8 g/mol

IUPAC Name

2-[3-(4-chlorophenyl)sulfonyl-2,5-dimethylindol-1-yl]acetic acid

InChI

InChI=1S/C18H16ClNO4S/c1-11-3-8-16-15(9-11)18(12(2)20(16)10-17(21)22)25(23,24)14-6-4-13(19)5-7-14/h3-9H,10H2,1-2H3,(H,21,22)

InChI Key

SFZUWPLSLIVZMS-UHFFFAOYSA-N

Canonical SMILES

CC1=CC2=C(C=C1)N(C(=C2S(=O)(=O)C3=CC=C(C=C3)Cl)C)CC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

The product of step (c) was dissolved in ethanol (10 ml) and 10% NaOH (aq) (10 ml) was added and stirred for 1 h. The reaction mixture was then acidified with HCl (aq), and extracted with EtOAc. Purification by solid phase extraction using NH2 sorbent (2 g), eluting with acetonitrile followed by 10% acetic acid/acetonitrile, gave the title compound (0.301 g).
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